Cas no 2137536-34-4 (3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline)

• Product Name: 3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline
• CAS No: 2137536-34-4
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6397883
• PubChem ID: 132344141
• Update Time: 2025-06-28

3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclohex-1-en-1-yl)aniline
• EN300-760997
• 3-(3,3-Dimethylcyclohexen-1-yl)aniline
• 2137536-34-4
• 3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline

• Inchi： 1S/C14H19N/c1-14(2)8-4-6-12(10-14)11-5-3-7-13(15)9-11/h3,5,7,9-10H,4,6,8,15H2,1-2H3
• InChI Key： RUAIXAXRDFBLDQ-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(=C1)C1=CC(C)(C)CCC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline

Introduction to 3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline (CAS No. 2137536-34-4)

3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline, identified by its CAS number 2137536-34-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a fused aromatic and cycloalkene structure, has garnered attention due to its potential applications in various chemical and biological contexts. The unique structural configuration of 3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

The compound's molecular framework consists of an aniline moiety attached to a 3,3-dimethylcyclohexene backbone. This arrangement imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The presence of the dimethyl group on the cyclohexene ring enhances the compound's stability and influences its reactivity, making it a promising candidate for further functionalization. Such structural features are often exploited in the design of bioactive molecules, where precise control over electronic distribution and steric hindrance is crucial.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds like 3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline. Research has indicated that molecules with similar structural motifs exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and even anticancer effects. The aniline group is particularly known for its role in many pharmacologically active compounds due to its ability to interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of studying 3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline is its potential as a scaffold for drug discovery. By modifying its structure or appending different functional groups, researchers can generate libraries of derivatives with tailored properties. This approach is central to modern drug design strategies, where high-throughput screening and computational modeling are employed to identify lead compounds with desired therapeutic profiles.

The synthesis of 3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction steps to introduce the cyclohexene moiety. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been explored to enhance synthetic efficiency. These methodologies highlight the compound's significance in synthetic organic chemistry and its relevance to industrial applications.

The chemical properties of 3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline, including its solubility, melting point, and spectroscopic characteristics, have been thoroughly characterized. These data are essential for understanding its behavior in various chemical environments and for guiding further experimental work. For instance, nuclear magnetic resonance (NMR) spectroscopy has revealed detailed information about the compound's molecular structure, while mass spectrometry has confirmed its molecular weight and fragmentation patterns.

In the context of pharmaceutical research, the biological evaluation of 3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline has been a focal point for several recent studies. Researchers have investigated its interactions with target proteins and enzymes using both experimental and computational approaches. These studies have provided insights into how modifications to the aniline or cyclohexene portions of the molecule can modulate biological activity. Such findings are crucial for developing new drugs that are both effective and selective.

The environmental impact of synthesizing and handling 3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline is also an important consideration. Efforts have been made to develop greener synthetic protocols that minimize waste and reduce energy consumption. These sustainable practices align with broader trends in chemical manufacturing aimed at reducing environmental footprints while maintaining high standards of quality and efficiency.

The future prospects for 3-(3,3-Dimethylcyclohex-1-en-1-yl)aniline in pharmaceutical research appear promising. As our understanding of molecular interactions grows more sophisticated, so too does our ability to design compounds with specific therapeutic effects. The versatility of this molecule as a scaffold for drug discovery ensures that it will remain a subject of interest for years to come. Continued exploration into its properties and potential applications will undoubtedly yield valuable insights into new treatments for various diseases.